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Compound of Interest

Compound Name: PROTAC Bcl-xL degrader-3

Cat. No.: B15143988 Get Quote

Essential Safety and Handling Guide for PROTAC
Bcl-xL Degrader-3
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling PROTAC Bcl-xL degrader-3. The following

procedures are designed to ensure the safe handling, use, and disposal of this potent

compound.

Compound Identification and Properties
Property Value Reference

Product Name PROTAC Bcl-xL degrader-3

CAS Number 2471970-60-0

Molecular Formula C82H105ClF3N11O11S4

Molecular Weight 1641.49 g/mol [1]

Hazard Identification and Precautionary Measures
Based on the Safety Data Sheet (SDS) for the related compound PROTAC Bcl-xL ligand-1,

PROTAC Bcl-xL degrader-3 should be handled as a substance with the following potential

hazards[2]:
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Acute oral toxicity: Harmful if swallowed.

Aquatic toxicity: Very toxic to aquatic life with long-lasting effects.

Precautionary Statements:

Wash skin thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[2]

Avoid release to the environment.[2]

If swallowed, call a POISON CENTER or doctor/physician if you feel unwell.[2]

Rinse mouth.[2]

Collect spillage.[2]

Dispose of contents/container to an approved waste disposal plant.[2]

Personal Protective Equipment (PPE)
To ensure personal safety and prevent exposure, the following PPE is mandatory when

handling PROTAC Bcl-xL degrader-3[2]:

PPE Category Specific Requirements

Eye Protection Safety goggles with side-shields.

Hand Protection Protective gloves (e.g., nitrile).

Skin and Body Protection Impervious clothing, such as a lab coat.

Respiratory Protection

A suitable respirator should be used when

handling the powder form or if aerosols may be

generated.

First Aid Measures
In case of exposure, follow these first aid procedures immediately[2]:
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Exposure Route First Aid Procedure

Eye Contact

Remove contact lenses if present. Immediately

flush eyes with large amounts of water for at

least 15 minutes, separating eyelids with

fingers. Seek prompt medical attention.

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes. Seek medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, administer cardiopulmonary

resuscitation (CPR). Avoid mouth-to-mouth

resuscitation.

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

Handling and Storage
Proper handling and storage are critical to maintaining the integrity of the compound and

ensuring a safe laboratory environment[2]:

Aspect Procedure

Safe Handling

Avoid inhalation, and contact with eyes and

skin. Prevent the formation of dust and aerosols.

Use only in areas with appropriate exhaust

ventilation, such as a chemical fume hood.

Storage Conditions

Keep the container tightly sealed in a cool, well-

ventilated area. Protect from direct sunlight and

sources of ignition. Store at -20°C for the

powder form or -80°C when in solvent.

Experimental Workflow: Handling and Disposal
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The following diagram outlines the standard operating procedure for the safe handling and

disposal of PROTAC Bcl-xL degrader-3.

PROTAC Bcl-xL Degrader-3 Handling and Disposal Workflow

Preparation

Handling and Experimentation

Decontamination and Disposal

1. Don Personal Protective Equipment (PPE)
- Safety Goggles
- Nitrile Gloves

- Lab Coat
- Respirator (if handling powder)

2. Prepare Workspace
- Work in a certified chemical fume hood.

- Ensure safety shower and eye wash station are accessible.

3. Weighing
- Weigh the solid compound in the fume hood.

- Use an anti-static weigh boat.

4. Dissolution
- Add solvent to the solid in the fume hood.

- Cap the vial securely.

5. Experimentation
- Perform all experimental steps within the fume hood.

- Avoid generating aerosols.

6. Decontaminate Glassware
- Rinse contaminated glassware with a suitable solvent (e.g., ethanol).

- Collect the rinse as hazardous waste.

7. Decontaminate Workspace
- Wipe down the work surface in the fume hood with an appropriate deactivating solution or solvent.

8. Waste Disposal
- Dispose of all contaminated materials (gloves, vials, pipette tips, etc.) in a designated hazardous waste container.

- Dispose of the compound and its solutions as hazardous chemical waste according to institutional guidelines.
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Click to download full resolution via product page

Safe handling and disposal workflow for PROTAC Bcl-xL degrader-3.

Mechanism of Action: PROTAC-Mediated
Degradation
PROTAC Bcl-xL degrader-3 is a heterobifunctional molecule designed to induce the

degradation of the Bcl-xL protein. It functions by forming a ternary complex with Bcl-xL and an

E3 ubiquitin ligase, such as Von Hippel-Lindau (VHL) or Cereblon (CRBN). This proximity

induces the ubiquitination of Bcl-xL, marking it for degradation by the 26S proteasome. This

targeted degradation strategy aims to reduce the on-target toxicity associated with traditional

Bcl-xL inhibitors, particularly thrombocytopenia, as platelets express low levels of certain E3

ligases.[1][3][4][5]
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PROTAC Bcl-xL Degrader-3 Mechanism of Action

PROTAC Bcl-xL
Degrader-3
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(PROTAC + Bcl-xL + E3 Ligase)
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(e.g., VHL, CRBN)
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Degradation of Bcl-xL

Apoptosis of Cancer Cell
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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